4'-Fluoro-5-hydroxy-[1,1'-biphenyl]-2-carboxylic acid

• IUPAC Name: 2-(4-fluorophenyl)-4-hydroxybenzoic acid
• InChI: InChI=1S/C13H9FO3/c14-9-3-1-8(2-4-9)12-7-10(15)5-6-11(12)13(16)17/h1-7,15H,(H,16,17)
• InChI Key: KKZCPLGNFBXLHI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(C=CC(=C2)O)C(=O)O)F
• Molecular Formula: C13H9FO3
• Molecular Weight: 232.21 g/mol

Description

“4’-Fluoro-5-hydroxy-[1,1’-biphenyl]-2-carboxylic acid” is a compound that belongs to the class of biphenyls. It has a molecular formula of C15H13FO3. It is also known by other names such as 4’-Hydroxyflurbiprofen and 2-[3-fluoro-4-(4-hydroxyphenyl)phenyl]propanoic acid.

Molecular Structure Analysis

The molecular structure of “4’-Fluoro-5-hydroxy-[1,1’-biphenyl]-2-carboxylic acid” can be represented by its IUPAC name 2-[3-fluoro-4-(4-hydroxyphenyl)phenyl]propanoic acid. The InChI representation of the molecule is InChI=1S/C15H13FO3/c1-9(15(18)19)11-4-7-13(14(16)8-11)10-2-5-12(17)6-3-10/h2-9,17H,1H3,(H,18,19).

Scientific Research Applications

Synthetic Methods and Chemical Properties

• Practical Synthesis of Related Compounds : A study by Qiu et al. (2009) discusses a practical synthesis method for 2-Fluoro-4-bromobiphenyl, a compound related to 4'-Fluoro-5-hydroxy-[1,1'-biphenyl]-2-carboxylic acid. This synthesis is crucial for the manufacture of flurbiprofen, highlighting the importance of fluoro-biphenyl derivatives in pharmaceutical manufacturing due to their chemical properties and applications in creating anti-inflammatory and analgesic materials (Qiu, Gu, Zhang, & Xu, 2009).

Environmental and Biological Implications

• Fluorinated Alternatives to Environmental Pollutants : Wang et al. (2013) reviewed fluorinated alternatives to long-chain perfluoroalkyl carboxylic acids (PFCAs) and sulfonic acids (PFSAs), highlighting the ongoing transition to safer chemicals. This research is relevant to understanding the environmental behavior and potential impacts of fluorinated biphenyl carboxylic acids, suggesting a comparison in terms of environmental releases and persistence (Wang, Cousins, Scheringer, & Hungerbühler, 2013).

Chemical Applications and Drug Synthesis

• Levulinic Acid in Drug Synthesis : Zhang et al. (2021) explore the use of levulinic acid, a biomass-derived compound with carboxyl functional groups, in drug synthesis. The flexibility offered by carboxyl and carbonyl groups in molecules like 4'-Fluoro-5-hydroxy-[1,1'-biphenyl]-2-carboxylic acid can significantly reduce drug synthesis costs and simplify processes, showcasing the potential of similar compounds in medicinal chemistry (Zhang, Wang, Liu, Wang, Xu, & Ma, 2021).

Bioisosteres and Drug Design

• Carboxylic Acid Bioisosteres : Horgan and O’ Sullivan (2021) discuss the role of carboxylic acid bioisosteres in drug design, underscoring the significance of compounds like 4'-Fluoro-5-hydroxy-[1,1'-biphenyl]-2-carboxylic acid. Bioisosteres are used to improve pharmacological profiles by overcoming issues related to toxicity, metabolic stability, and membrane permeability, indicating the importance of such compounds in developing safer and more effective drugs (Horgan & O’ Sullivan, 2021).

Synthesis routes and methods

Procedure details

A solution of boron tribromide (0.066 mol) in dichloromethane (66 ml) was added dropwise to a solution of 4-methoxy-2-(4-fluorophenyl)benzoic acid (7.7 g; 0.029 mol) in dried dichloromethane (215 ml) under argon at 0° C. The reaction was stirred for 1 hour at 0° C. and allowed to warm to ambient temperature and stirred for a further 16 hours. It was then poured into ice water and extracted with firstly dichloromethane then with ethyl acetate. The combined organic extracts were washed with saturated aqueous sodium hydrogen carbonate and the aqueous phase acidified to pH 1 with concentrated HCl and extracted with ethyl acetate. The ethyl acetate extracts were dried (MgSO4) and concentrated in vacuo to give 4-hydroxy-2-(4-fluorophenyl)benzoic acid as a yellow oil (4.5 g), which was used without further purification.